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Compound of Interest

Compound Name: 5-Bromo-2-methyithioanisole

Cat. No.: B599528

An In-depth Technical Guide to 5-Bromo-2-
methylthioanisole

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-2-methylthioanisole, also known as 4-bromo-1-methyl-2-(methylthio)benzene, is a
halogenated aromatic sulfide. This document provides a comprehensive overview of its known
molecular structure and properties based on currently available data. Due to the limited publicly
accessible experimental information, this guide also highlights areas where further research
and data generation are required.

Molecular Structure and Identification

5-Bromo-2-methylthioanisole is an organic compound featuring a benzene ring substituted
with a bromine atom, a methyl group, and a methylthio group.

Systematic Name: 4-Bromo-1-methyl-2-(methylthio)benzene Common Name: 5-Bromo-2-
methylthioanisole CAS Number: 142994-01-2[1][2][3][4] Molecular Formula: CsHsBrS[1][2]

Molecular Structure Visualization:

Caption: 2D structure of 5-Bromo-2-methylthioanisole.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b599528?utm_src=pdf-interest
https://www.benchchem.com/product/b599528?utm_src=pdf-body
https://www.benchchem.com/product/b599528?utm_src=pdf-body
https://www.benchchem.com/product/b599528?utm_src=pdf-body
https://www.benchchem.com/product/b599528?utm_src=pdf-body
https://hoffmanchemicals.com/products/142994-01-2-5-bromo-2-methylphenyl-methyl-sulfane
https://parchem.com/chemical-supplier-distributor/5-bromo-2-methylthioanisole-604087
https://www.bldpharm.com/products/142994-01-2.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62490601.htm
https://hoffmanchemicals.com/products/142994-01-2-5-bromo-2-methylphenyl-methyl-sulfane
https://parchem.com/chemical-supplier-distributor/5-bromo-2-methylthioanisole-604087
https://www.benchchem.com/product/b599528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 5-Bromo-2-
methylthioanisole are not widely available in the public domain. The table below summarizes
the information that has been collated from various chemical supplier databases.

Property Value Source

Molecular Weight 217.13 g/mol [3]

Appearance Yellow liquid Hoffman Fine Chemicals
Melting Point Not Available

Boiling Point Not Available

Density Not Available

Store in a dry place at room ) )
Storage Hoffman Fine Chemicals
temperature (20 to 22 °C)

Spectroscopic Data

While some suppliers indicate the availability of spectroscopic data such as NMR, HPLC, and
LC-MS, the actual spectra and detailed peak information are not publicly accessible.[3]
Researchers requiring this information are advised to contact chemical suppliers directly.

Synthesis and Experimental Protocols

A specific, detailed, and validated experimental protocol for the synthesis of 5-Bromo-2-
methylthioanisole is not readily available in the scientific literature or patent databases.
General synthetic routes for related bromo-thioanisole derivatives may serve as a starting point
for developing a synthetic strategy.

Logical Workflow for a Potential Synthesis:

A plausible synthetic route could involve the bromination of 2-methylthioanisole or the
methylation of 5-bromo-2-methylthiophenol. The following diagram illustrates a generalized
logical workflow for a potential synthesis and characterization process.
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Caption: A potential workflow for the synthesis and characterization.

Biological Activity and Signaling Pathways

There is currently no publicly available information regarding the biological activity of 5-Bromo-
2-methylthioanisole or its involvement in any signaling pathways. Its structural similarity to
other biologically active molecules suggests potential for investigation in areas such as
medicinal chemistry and drug discovery.

Conclusion and Future Directions

5-Bromo-2-methylthioanisole is a chemical compound for which basic identifying information
is available. However, a significant gap exists in the public domain concerning its detailed
physicochemical properties, spectroscopic data, validated synthesis protocols, and biological
activity. For researchers and professionals in drug development, this presents an opportunity
for foundational research to fully characterize this molecule and explore its potential
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applications. The generation and publication of experimental data for this compound would be
a valuable contribution to the chemical and pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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